Cas no 56912-20-0 (3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, diheptyl ester)

• Product Name: 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, diheptyl ester
• CAS No: 56912-20-0
• MF: C₂₃H₃₉NO₄
• MW: 393.560067415237
• CID: 347397
• PubChem ID: 12237333
• Update Time: 2025-04-19

3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, diheptyl ester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, diheptyl ester
• diheptyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate
• 56912-20-0
• DTXSID10481806

• Inchi： 1S/C23H39NO4/c1-5-7-9-11-13-15-27-22(25)20-17-21(19(4)24-18(20)3)23(26)28-16-14-12-10-8-6-2/h24H,5-17H2,1-4H3
• InChI Key： GEEBKIRJWVSLDF-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C)NC(C)=C(C(=O)OCCCCCCC)C1)=O)CCCCCCC

Computed Properties

• Exact Mass: 393.28807
• Monoisotopic Mass: 393.28790873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63